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An In-depth Technical Guide on 1,3,5-Triazine-2,4(1H,3H)-dione Research

Introduction
The 1,3,5-triazine, or s-triazine, ring system is a privileged scaffold in medicinal chemistry,

serving as the core for a multitude of biologically active compounds. A prominent member of

this family is 1,3,5-triazine-2,4(1H,3H)-dione, also known as 5-azauracil.[1] Its structural

similarity to natural pyrimidines allows it to function as an antimetabolite, interfering with various

biological pathways. This has led to the development of a vast array of derivatives exhibiting a

broad spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, and

antidiabetic properties.[2][3][4] This guide provides a comprehensive review of the synthesis,

chemical properties, and biological applications of 1,3,5-triazine-2,4(1H,3H)-dione and its

analogs, aimed at researchers, scientists, and drug development professionals.

Chemical Properties and Synthesis
The core 1,3,5-triazine-2,4(1H,3H)-dione is a heterocyclic compound with the molecular

formula C₃H₃N₃O₂.[1][5] Its derivatives are typically synthesized through cyclization reactions

involving ureas, biguanides, or related precursors. The reactivity of the triazine ring allows for

substitutions at various positions, enabling the creation of large chemical libraries for drug

discovery.

Table 1: Physicochemical Properties of 1,3,5-Triazine-2,4(1H,3H)-dione and Related

Structures
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Reference

1,3,5-Triazine-

2,4(1H,3H)-dione
71-33-0 C₃H₃N₃O₂ 113.07 [1][5]

6-Amino-1,3,5-

triazine-

2,4(1H,3H)-dione

645-93-2 C₃H₄N₄O₂ 128.09 [6]

Dihydro-6-thioxo-

1,3,5-triazine-

2,4(1H,3H)-dione

32709-46-9 C₃H₃N₃O₂S 145.14 [7]

Hexahydro-1,3,5-

triazine-2,4-dione
27032-78-6 C₃H₅N₃O₂ 115.09 [8]

Synthetic Methodologies
Several synthetic strategies have been developed for 1,3,5-triazine derivatives. A common

approach involves the condensation of biguanides with esters or the reaction of N-substituted

thiocarboamides with silver cyanate.[9][10] More advanced, catalyst-free, one-pot, three-

component reactions have also been developed, offering efficient access to complex

derivatives.[11][12] Copper-catalyzed aerobic oxidative coupling represents another modern

approach to synthesizing these scaffolds.[13]
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Starting Materials
Reaction Conditions

Product

Amidines / Guanidines

Cyclocondensation / Oxidative Coupling

Alcohols / Aldehydes Esters / Orthoformates Catalyst
(e.g., Cu(OAc)2)

Solvent
(e.g., DMF, MeOH)

Base
(e.g., Cs2CO3)

1,3,5-Triazine Derivative

1,3,5-Triazine Core

Anticancer Antidiabetic Antimicrobial CNS Activity Antiviral Anti-inflammatory
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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